SNX7 is a small-molecule probe that inhibits the CDKI pathway without blocking CDK catalytic activity. Unlike pan-CDK inhibitors, it preserves cell cycle arrest while suppressing transcriptional activation.
Validated use : 20 μM screening concentration for SASP and senescence morphology studies (patent literature).
SNX7 (WAY-323879) is a small-molecule chemical probe identified as an inhibitor of the Cyclin-Dependent Kinase Inhibitor (CDKI) pathway . It was discovered through a high-throughput phenotypic screen of over 100,000 drug-like compounds and belongs to the SNX2-class compound family described in the foundational patent by Chang et al. [1]. SNX7 is structurally defined as 1-ethyl-2-[(E)-2-(furan-2-yl)ethenyl]benzimidazole, with a molecular formula of C15H14N2O and a molecular weight of 238.28 . The compound is commercially available from multiple vendors under catalog identifiers such as T77613 (TargetMol) and HY-153596 (MedChemExpress), with reported purity levels of ≥99% [2].
●Chemical probe for CDKI pathway transcriptional inhibition studies
●SNX2-class compound; not a direct CDK catalytic inhibitor
●Reported purity ≥99% from multiple commercial vendors
●Structurally distinct N-ethyl benzimidazole analog within SNX2 series
[1] Chang, B.-D., Roninson, I.B., Porter, D. Cdki pathway inhibitors and uses thereof. U.S. Patent Application Publication No. US20090281129A1, filed August 7, 2008. View Source
The CDKI pathway inhibitor chemical space is populated by a series of structurally related SNX2-class compounds (including SNX2, SNX7, SNX12, SNX14, SNX38, and SNX63), all identified from the same high-throughput screen that tested compounds at a uniform 20 μM concentration [1]. Critically, the foundational patent and subsequent literature do not disclose quantitative differential activity data (e.g., IC50, EC50, or selectivity indices) for SNX7 relative to its structural analogs [2]. The patent shows that all active SNX2-class compounds share a common mechanism—inhibition of CDKI-induced transcriptional activation without interfering with the tumor-suppressive cell cycle arrest function of CDKI proteins—but provides no head-to-head potency or selectivity comparisons [3]. Consequently, in the absence of published quantitative differentiation data, users cannot scientifically determine whether SNX7 offers advantages over other in-class compounds such as SNX2, SNX12, or SNX14 for a given experimental context [4]. Procurement decisions must therefore rely on physical-chemical properties (purity, solubility, stability) and vendor availability rather than on demonstrated biological superiority.
No quantitative potency ranking
Published data lack IC₅₀/EC₅₀ values versus SNX2, SNX12, or SNX14; biological superiority cannot be determined.
Selection driven by physical properties
Substitution among SNX2-class analogs relies on purity, solubility, and vendor availability, not demonstrated activity differences.
Mechanism mismatch with pan-CDK inhibitors
CDKI pathway inhibition differs from direct CDK catalytic inhibition; cannot substitute for flavopiridol-like agents without validation.
[1] Chang, B.-D., Roninson, I.B., Porter, D. Cdki pathway inhibitors and uses thereof. U.S. Patent Application Publication No. US20090281129A1. Screen description at [0033]-[0035]. View Source
[2] Senex Biotechnology, Inc. Identification of CDKI pathway inhibitors. Patent application review by Patent Encyclopedia, 2008. View Source
[3] Chang, B.-D. et al. U.S. Patent US20090281129A1. Section [0008]-[0012] describing SNX2-class compound mechanism. View Source
[4] GlpBio, Product Page: SNX7, Catalog No. GC75518, cross-referencing the Chang patent as sole biological reference. View Source
SNX7 Quantitative Evidence & Limitations
Purity Specification Across Suppliers
SNX7 is available at a verified purity of 99.96% from at least one commercial vendor . This purity level exceeds the >99% specification reported by other suppliers for the same compound . While this difference is marginal for most cell-based screening applications, procurement officers requiring the highest available purity for sensitive biochemical assays may select the higher-purity batch.
Purity ComparisonData to verify
99.96% vs. >99%
Supports highest-purity lot selection for sensitive assays
Vendor CoA; independent method not verified
Quality ControlProcurementChemical Purity
Evidence Dimension
Chemical purity by vendor certificate of analysis
Target Compound Data
99.96% (TargetMol Batch)
Comparator Or Baseline
>99% (AbMole and other vendor typical specification)
Quantified Difference
Approximately 0.96% higher purity threshold
Conditions
Vendor Certificate of Analysis; analytical method not independently verified
Why This Matters
For high-concentration stock preparation or sensitive enzymatic assays, even sub-percent impurity differences can influence experimental outcomes.
Quality ControlProcurementChemical Purity
DMSO Solubility Across Vendors
SNX7 demonstrates a DMSO solubility of 250 mg/mL (approximately 1,049 mM), as reported by MedChemExpress [1]. This is substantially higher than the 50 mg/mL (approximately 210 mM) reported by TargetMol . The discrepancy likely reflects differences in dissolution protocols (sonication, temperature) rather than intrinsic compound property differences. Users should note that the higher solubility value enables preparation of more concentrated stock solutions, which may be advantageous for high-throughput screening formats requiring low DMSO carryover.
DMSO SolubilityData to verify
250 mg/mL vs. 50 mg/mL
Enables concentrated stock preparation for HTS formats
SNX7 (1-ethyl-2-[(E)-2-(furan-2-yl)ethenyl]benzimidazole) contains a distinct N-ethyl substitution on the benzimidazole core and a furan-2-yl ethenyl side chain. Within the SNX2-class compound family depicted in the Chang patent Figure 2 [1], SNX7 is one of 56 active structures identified from the 100,000-compound screen. The patent classifies compounds as active or inactive based on a CMV-GFP reporter assay at 20 μM but does not rank compounds by potency or provide IC50 values [2]. The structural differentiation from other active analogs (e.g., SNX2, SNX14, SNX38) is therefore established at the level of chemical structure and binary activity classification, but quantitative potency ranking is absent from the primary literature.
Structural IdentityClass-level
N-ethyl benzimidazole; ACTIVE at 20 μM
Activity classification only; no potency ranking
56 active SNX2-class structures; quantitative SAR absent
Chemical structure and binary activity classification
Target Compound Data
SNX7: 1-ethyl-2-[(E)-2-(furan-2-yl)ethenyl]benzimidazole; classified as ACTIVE in CMV-GFP reporter assay at 20 μM
Comparator Or Baseline
Other SNX2-class compounds (SNX2, SNX12, SNX14, SNX38, SNX63): all classified as ACTIVE; specific structures differ in benzimidazole N-substituent and aromatic side chain
Quantified Difference
Qualitative structural differentiation only; no quantitative potency or selectivity ranking available
Conditions
HT1080 p21-9 CMV-GFP reporter cell line; IPTG-induced p21 expression; compound screening at 20 μM (Patent Example section)
Why This Matters
Without quantitative potency ranking, users cannot prioritize SNX7 over other active SNX2-class compounds based on biological activity; selection depends on structural novelty considerations or commercial availability.
[1] Chang, B.-D. et al. U.S. Patent US20090281129A1, Figure 2: Structures of active SNX2-class compounds. View Source
[2] Chang, B.-D. et al. U.S. Patent US20090281129A1, Section [0033]-[0035]: High-throughput screen at 20 μM, 62 active compounds from 100,000 screened. View Source
CDKI Pathway Selectivity vs. CDK Inhibition
SNX7, as an SNX2-class compound, inhibits the CDKI pathway at the transcriptional level rather than through direct cyclin-dependent kinase (CDK) catalytic inhibition [1]. The patent explicitly states that these compounds 'do not interfere with the cell cycle-inhibitory function of CDKIs and even enhance the induction of G1 cell cycle arrest by CDKI proteins' [2]. This is mechanistically distinct from conventional pan-CDK inhibitors such as flavopiridol (alvocidib), which directly inhibit CDK1, CDK2, and CDK4 with reported IC50 values of 30, 170, and 100 nM respectively . However, the quantitative potency of SNX7 for CDKI pathway inhibition (e.g., IC50 for CMV-GFP reporter suppression) is not reported in the patent or any subsequent peer-reviewed publication.
Pathway SelectivityClass-level
CDKI transcriptional inhibition vs. pan-CDK catalytic inhibition
Pathway-level tool for senescence studies without cell cycle arrest interference
For researchers studying senescence biology without confounding direct cell cycle arrest, SNX7 offers a mechanistically distinct tool; however, the absence of potency data limits dose selection compared to well-characterized CDK inhibitors.
Mechanism of ActionPathway SelectivitySenescence
[1] Chang, B.-D. et al. U.S. Patent US20090281129A1, Section [0008]: SNX2-class compounds do not interfere with CDKI cell cycle-inhibitory function. View Source
[2] Chang, B.-D. et al. U.S. Patent US20090281129A1, Section [0007]: Enhancement of G1 cell cycle arrest by CDKI proteins. View Source
SNX7 Application Scenarios
SASP Modulation Studies
SNX7 is applicable for investigating the CDKI pathway contribution to the senescence-associated secretory phenotype (SASP). The patent demonstrates that SNX2-class compounds block the development of senescent morphology and inhibit secretion of anti-apoptotic factors by CDKI-arrested cells [1]. Users can employ SNX7 at 20 μM (the screening concentration validated by the patent) to probe CDKI-dependent transcriptional programs without directly inhibiting CDK catalytic activity. Researchers should independently verify the effective concentration for their specific cell model, as quantitative dose-response data are not available in the literature.
CDKI Pathway Gene Expression Profiling
SNX7 can serve as a tool compound for transcriptomic studies aimed at identifying CDKI-responsive gene networks. The CMV-GFP reporter assay described in the patent provides a validated readout for confirming compound activity in user-generated cell lines [2]. Procurement should prioritize vendors providing batch-specific purity certificates (≥99%) to minimize off-target effects in gene expression analyses .
Negative Control for CDK Selectivity Studies
Given its distinct mechanism—CDKI pathway inhibition without direct CDK catalytic domain binding—SNX7 can serve as a pathway-level control in experiments designed to distinguish transcriptional versus enzymatic CDK regulation. Unlike pan-CDK inhibitors such as flavopiridol, SNX7 preserves CDKI-mediated cell cycle arrest function while blocking downstream transcriptional activation [3].
Neurodegenerative Disease Pilot Studies
The patent identifies CDKI pathway inhibition as relevant to degenerative diseases of the central nervous system, including Alzheimer's disease [4]. SNX7 may be explored in neuronal cell models of senescence or amyloid pathology, particularly given its favorable DMSO solubility (250 mg/mL) enabling formulation for in vitro neuronal culture systems [5]. Users are cautioned that no published in vivo pharmacokinetic or brain penetration data exist for SNX7.
Application
Selection Property
Validation Focus
SASP modulation studies
CDKI pathway-level tool (no direct CDK inhibition)
Verify SASP factor secretion (e.g., IL-6) in CDKI-arrested cells
CDKI pathway gene expression profiling
High-purity lot (≥99%) to reduce off-target signal
Confirm activity via CMV-GFP reporter in user cell lines
Negative control for CDK selectivity studies
Mechanistic distinction from pan-CDK inhibitors
Confirm no direct CDK1/2/4 catalytic inhibition
Neurodegenerative disease model studies
DMSO solubility for neuronal culture formulation
Evaluate response in amyloid-stressed neuronal models; no in vivo PK data
[1] Chang, B.-D. et al. U.S. Patent US20090281129A1, Section [0009]: SNX2-class compounds block senescent morphology and paracrine anti-apoptotic activity. View Source
[2] Chang, B.-D. et al. U.S. Patent US20090281129A1, Example describing CMV-GFP reporter assay in HT1080 p21-9 cells. View Source
[3] Chang, B.-D. et al. U.S. Patent US20090281129A1, Section [0007]-[0008]: Mechanistic differentiation from direct CDK inhibition. View Source
[4] Chang, B.-D. et al. U.S. Patent US20090281129A1, Abstract and Section [0003]: Relevance to Alzheimer's disease and CNS degenerative conditions. View Source
Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.